Cas no 2228327-31-7 (2-bromo-6-methoxy-3-2-(methylamino)propan-2-ylphenol)

• Product Name: 2-bromo-6-methoxy-3-2-(methylamino)propan-2-ylphenol
• CAS No: 2228327-31-7
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5888821
• PubChem ID: 165645387
• Update Time: 2025-11-01

2-bromo-6-methoxy-3-2-(methylamino)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-3-2-(methylamino)propan-2-ylphenol
• 2228327-31-7
• 2-bromo-6-methoxy-3-[2-(methylamino)propan-2-yl]phenol
• EN300-1936263

• Inchi： 1S/C11H16BrNO2/c1-11(2,13-3)7-5-6-8(15-4)10(14)9(7)12/h5-6,13-14H,1-4H3
• InChI Key： IGQFQHHQONHMGK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(C)(C)NC)OC)O

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-6-methoxy-3-2-(methylamino)propan-2-ylphenol

Introduction to 2-Bromo-6-Methoxy-3-(2-(Methylamino)propan-2-yl)phenol (CAS No. 2228327-31-7)

2-Bromo-6-methoxy-3-(2-(methylamino)propan-2-yl)phenol, with the CAS number 2228327-31-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methoxy group, and a methylamino-substituted propan-2-yl group attached to a phenolic ring. These structural features contribute to its diverse chemical properties and biological activities.

The synthesis of 2-bromo-6-methoxy-3-(2-(methylamino)propan-2-yl)phenol typically involves multi-step reactions, starting from readily available starting materials. One common approach is the bromination of a substituted phenol followed by the introduction of the methoxy and methylamino groups. The precise control of reaction conditions, such as temperature, solvent, and catalysts, is crucial for achieving high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In the realm of pharmaceutical research, 2-bromo-6-methoxy-3-(2-(methylamino)propan-2-yl)phenol has shown promise as a lead compound for the development of new drugs. Its unique structure allows it to interact with various biological targets, making it a valuable candidate for drug discovery. Studies have indicated that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional therapies. Additionally, it has been explored for its potential as an anti-inflammatory agent and for its neuroprotective properties.

The biological activity of 2-bromo-6-methoxy-3-(2-(methylamino)propan-2-yl)phenol has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit the proliferation of cancer cells by disrupting key signaling pathways involved in cell growth and survival. For instance, it has been shown to downregulate the expression of proteins associated with cell cycle progression and apoptosis resistance. In vivo studies have further confirmed these findings, with animal models showing reduced tumor growth and improved survival rates when treated with this compound.

Beyond its potential as a therapeutic agent, 2-bromo-6-methoxy-3-(2-(methylamino)propan-2-yl)phenol has also been investigated for its use in chemical biology research. Its ability to modulate specific biological processes makes it a useful tool for understanding the mechanisms underlying various diseases. For example, it has been used to probe the role of certain enzymes in metabolic pathways and to study the interactions between proteins and small molecules.

The safety profile of 2-bromo-6-methoxy-3-(2-(methylamino)propan-2-yl)phenol is an important consideration for its potential use in clinical settings. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in humans. Ongoing clinical trials are aimed at assessing its therapeutic potential in various disease conditions.

In conclusion, 2-bromo-6-methoxy-3-(2-(methylamino)propan-2-yl)phenol (CAS No. 2228327-31-7) is a promising compound with a wide range of potential applications in pharmaceuticals and chemical research. Its unique molecular structure and biological activities make it an attractive candidate for drug development and a valuable tool for advancing our understanding of complex biological processes. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the field of medicinal chemistry.